2-chloro-N-[2,2,2-trichloro-1-(dimethylamino)ethyl]benzamide

• IUPAC Name: 2-chloro-N-[2,2,2-trichloro-1-(dimethylamino)ethyl]benzamide
• InChI: InChI=1S/C11H12Cl4N2O/c1-17(2)10(11(13,14)15)16-9(18)7-5-3-4-6-8(7)12/h3-6,10H,1-2H3,(H,16,18)
• InChI Key: XDUSVPYGTQPVTM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(C(Cl)(Cl)Cl)NC(=O)C1=CC=CC=C1Cl
• Molecular Formula: C11H12Cl4N2O
• Molecular Weight: 330.0 g/mol

Description

The compound “2-chloro-N-[2,2,2-trichloro-1-(dimethylamino)ethyl]benzamide” is an organic compound. It contains a benzamide group (a benzene ring attached to a CONH2 group), a chloro group attached to the benzene ring, and a trichloroethyl group attached to the nitrogen of the amide group. The trichloroethyl group also has a dimethylamino group attached to it.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of the appropriate amine with the corresponding acid chloride or acid anhydride to form the amide bond. The chloro groups could be introduced through electrophilic aromatic substitution or free radical halogenation.

Molecular Structure Analysis

The benzamide group in the compound is planar due to the conjugation of the amide group with the benzene ring. The presence of the electronegative chlorine atoms might cause the molecule to have dipole moments.

Chemical Reactions Analysis

As an amide, this compound could undergo hydrolysis under acidic or basic conditions to yield an amine and a carboxylic acid. The chloro groups could potentially be replaced by other groups in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. The presence of the polar amide group and the electronegative chlorine atoms could make it somewhat polar, affecting its solubility and boiling/melting points.

Mechanism of Action

Without specific context, it’s hard to determine the exact mechanism of action of this compound. If it’s a drug, its mechanism would depend on the biological target it interacts with. If it’s a reagent in a chemical reaction, its mechanism would depend on the reaction conditions and the other reactants.

Future Directions

The future directions for research on this compound would depend on its potential applications. It could be studied for its reactivity, its potential uses in synthesis, or its biological activity if it’s a drug.